Cas no 1602247-33-5 (3-(3-methylfuran-2-yl)methylazetidine)

• Product Name: 3-(3-methylfuran-2-yl)methylazetidine
• CAS No: 1602247-33-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5874533
• PubChem ID: 116215701
• Update Time: 2025-10-30

3-(3-methylfuran-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylfuran-2-yl)methylazetidine
• EN300-1853272
• 3-[(3-methylfuran-2-yl)methyl]azetidine
• 1602247-33-5

• Inchi： 1S/C9H13NO/c1-7-2-3-11-9(7)4-8-5-10-6-8/h2-3,8,10H,4-6H2,1H3
• InChI Key： OIZOPWBSFAABFH-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CC1CNC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(3-methylfuran-2-yl)methylazetidine

Recent Advances in the Study of 3-(3-methylfuran-2-yl)methylazetidine (CAS: 1602247-33-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-methylfuran-2-yl)methylazetidine (CAS: 1602247-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring an azetidine ring linked to a 3-methylfuran moiety, has been the subject of several studies aimed at exploring its pharmacological activities, synthetic pathways, and potential as a scaffold for drug development. Recent literature highlights its relevance in targeting various biological pathways, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. Researchers have successfully synthesized 3-(3-methylfuran-2-yl)methylazetidine through innovative routes, optimizing yield and purity for scalable production. The compound's structural flexibility allows for modifications that can enhance its binding affinity to specific biological targets. For instance, recent studies have demonstrated its utility in the design of small-molecule inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases. These findings underscore the compound's versatility and potential for therapeutic intervention.

In addition to its synthetic applications, 3-(3-methylfuran-2-yl)methylazetidine has shown promising biological activity in preclinical studies. Investigations into its mechanism of action reveal that it interacts with key signaling pathways, including those associated with G-protein-coupled receptors (GPCRs) and ion channels. Such interactions suggest its potential utility in treating conditions like chronic pain, anxiety disorders, and metabolic syndromes. Recent data from in vitro and in vivo models indicate that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and low toxicity, further supporting its candidacy for drug development.

Another noteworthy aspect of this compound is its application in chemical biology as a probe for studying biological systems. Researchers have utilized 3-(3-methylfuran-2-yl)methylazetidine to investigate protein-ligand interactions and cellular processes. For example, its incorporation into fluorescent tags or affinity-based probes has enabled the visualization and quantification of target engagement in complex biological matrices. These tools are invaluable for understanding disease mechanisms and accelerating the discovery of novel therapeutics.

Despite these advancements, challenges remain in the development of 3-(3-methylfuran-2-yl)methylazetidine-based therapies. Issues such as metabolic stability, selectivity, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and optimization efforts. Collaborative research between academia and industry will be crucial in overcoming these hurdles and translating preliminary findings into clinically viable treatments.

In conclusion, 3-(3-methylfuran-2-yl)methylazetidine (CAS: 1602247-33-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features, combined with demonstrated biological activity, make it a valuable tool for drug discovery and development. Continued research efforts are expected to uncover new applications and refine its therapeutic potential, paving the way for innovative treatments in various disease areas.